![molecular formula C18H21ClN2 B5709240 1-(4-chlorobenzyl)-4-(2-methylphenyl)piperazine](/img/structure/B5709240.png)
1-(4-chlorobenzyl)-4-(2-methylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorobenzyl)-4-(2-methylphenyl)piperazine (CBMP) is a chemical compound that belongs to the class of piperazine derivatives. CBMP has been studied for its potential therapeutic applications, particularly in the field of neuropsychopharmacology.
Mechanism of Action
The exact mechanism of action of 1-(4-chlorobenzyl)-4-(2-methylphenyl)piperazine is not fully understood, but it is thought to involve modulation of neurotransmitter systems in the brain. This compound has been shown to increase dopamine and serotonin release in certain brain regions, which may contribute to its anxiolytic and antidepressant effects. This compound has also been shown to interact with certain receptors in the brain, including the 5-HT1A receptor and the D2 receptor, which may be involved in its antipsychotic effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase levels of certain neurotransmitters, including dopamine and serotonin, in certain brain regions. This compound has also been shown to decrease levels of corticosterone, a stress hormone, in the blood. Additionally, this compound has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
1-(4-chlorobenzyl)-4-(2-methylphenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and is commercially available. This compound has also been shown to have consistent effects in animal models, making it a reliable tool for studying neurotransmitter systems and potential therapeutic targets. However, this compound has some limitations for lab experiments. It has a relatively short half-life and may require multiple doses to achieve sustained effects. Additionally, this compound has not been extensively studied in humans, and its potential therapeutic applications in humans are not yet fully understood.
Future Directions
There are several future directions for research on 1-(4-chlorobenzyl)-4-(2-methylphenyl)piperazine. One potential area of research is the development of this compound derivatives with improved pharmacological properties, such as longer half-lives or greater selectivity for certain receptors. Another area of research is the investigation of this compound's potential therapeutic applications in humans, particularly in the treatment of psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.
Synthesis Methods
1-(4-chlorobenzyl)-4-(2-methylphenyl)piperazine can be synthesized through a multi-step process involving the reaction of 4-chlorobenzyl chloride with 2-methylphenylpiperazine in the presence of a base. The resulting intermediate is then subjected to further reactions to yield this compound. The synthesis of this compound has been described in several research papers, and the process has been optimized to achieve high yields of the compound.
Scientific Research Applications
1-(4-chlorobenzyl)-4-(2-methylphenyl)piperazine has been studied for its potential therapeutic applications, particularly in the field of neuropsychopharmacology. Several studies have investigated the effects of this compound on various neurotransmitter systems, including the dopamine, serotonin, and norepinephrine systems. This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, suggesting its potential as a therapeutic agent for psychiatric disorders.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-4-(2-methylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2/c1-15-4-2-3-5-18(15)21-12-10-20(11-13-21)14-16-6-8-17(19)9-7-16/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVDHJIOCBZKQSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.